Cas no 220175-55-3 (Butanoic acid, 2-chloro-3-oxo-1-cyclohexen-1-yl ester)

• Product Name: Butanoic acid, 2-chloro-3-oxo-1-cyclohexen-1-yl ester
• CAS No: 220175-55-3
• MF: C₁₀H₁₃ClO₃
• MW: 216.661422491074
• CID: 1409596
• Update Time: 2024-08-16

Butanoic acid, 2-chloro-3-oxo-1-cyclohexen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-chloro-3-oxo-1-cyclohexen-1-yl ester

• Inchi： 1S/C10H13ClO3/c1-2-4-9(13)14-8-6-3-5-7(12)10(8)11/h2-6H2,1H3
• InChI Key： MNAYUBSEPCSELN-UHFFFAOYSA-N
• SMILES： C(OC1CCCC(=O)C=1Cl)(=O)CCC

Computed Properties

• Exact Mass: 216.05539

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 291.0±40.0 °C(Predicted)
• PSA: 43.37